Cas no 2229328-85-0 (methyl 5-(2-oxo-1,3-oxazolidin-4-yl)thiophene-2-carboxylate)

• Product Name: methyl 5-(2-oxo-1,3-oxazolidin-4-yl)thiophene-2-carboxylate
• CAS No: 2229328-85-0
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• CID: 6526944
• PubChem ID: 165837813
• Update Time: 2025-07-22

methyl 5-(2-oxo-1,3-oxazolidin-4-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-oxo-1,3-oxazolidin-4-yl)thiophene-2-carboxylate
• 2229328-85-0
• EN300-1785650

• Inchi： 1S/C9H9NO4S/c1-13-8(11)7-3-2-6(15-7)5-4-14-9(12)10-5/h2-3,5H,4H2,1H3,(H,10,12)
• InChI Key： FTLGRCZIVLGOLH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C1COC(N1)=O

Computed Properties

• Exact Mass: 227.02522894g/mol
• Monoisotopic Mass: 227.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.9Ų

Additional information on methyl 5-(2-oxo-1,3-oxazolidin-4-yl)thiophene-2-carboxylate

Introduction to Methyl 5-(2-oxo-1,3-oxazolidin-4-yl)thiophene-2-carboxylate (CAS No. 2229328-85-0)

Methyl 5-(2-oxo-1,3-oxazolidin-4-yl)thiophene-2-carboxylate, a compound with the chemical identifier CAS No. 2229328-85-0, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 5-(2-oxo-1,3-oxazolidin-4-yl)thiophene-2-carboxylate is characterized by the presence of a thiophene ring linked to a carboxylate group and an oxazolidinone moiety. The thiophene ring is a well-known scaffold in medicinal chemistry, often associated with properties such as anti-inflammatory, analgesic, and antimicrobial activities. The oxazolidinone component introduces additional functional groups that can modulate the biological behavior of the molecule, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel compounds that can interact with biological targets in innovative ways. The combination of the thiophene and oxazolidinone moieties in Methyl 5-(2-oxo-1,3-oxazolidin-4-yl)thiophene-2-carboxylate suggests potential applications in the treatment of various diseases, including those related to metabolic disorders and neurodegenerative conditions. This compound has been studied for its ability to modulate enzyme activity and cellular signaling pathways, which are critical factors in many disease processes.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural features of Methyl 5-(2-oxo-1,3-oxazolidin-4-yl)thiophene-2-carboxylate allow it to interact with multiple targets simultaneously, which is often a desirable property in therapeutic agents. This multitarget interaction capability can lead to synergistic effects that enhance efficacy while minimizing side effects.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The thiophene ring, in particular, has been extensively studied for its pharmacological properties. Researchers have identified several derivatives of thiophene that exhibit significant biological activity. The addition of the oxazolidinone moiety to the thiophene scaffold in Methyl 5-(2-oxo-1,3-oxazolidin-4-yli)thiophene -2-carboxylate further enhances its potential as a pharmacological agent.

The oxazolidinone group is known for its ability to form stable complexes with biological targets, which can lead to prolonged drug action and improved bioavailability. This feature makes Methyl 5-(2 -oxo -1 ,3 - oxazolidin -4 - yl ) thiophene -2 -carboxylate particularly interesting for developing drugs that require sustained release or delayed action.

In addition to its structural advantages, Methyl 5-(2 -oxo -1 ,3 - oxazolidin -4 - yl ) thiophene -2 -carboxylate has shown promise in preclinical studies. These studies have demonstrated its ability to inhibit certain enzymes and modulate signaling pathways associated with various diseases. For instance, research has indicated that this compound may have potential applications in the treatment of metabolic syndrome by targeting enzymes involved in glucose metabolism.

The synthesis of Methyl 5-(2 -oxo -1 ,3 - oxazolidin -4 - yl ) thiophene -2 -carboxylate has also been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. These methodologies include multi-step organic synthesis techniques that allow for precise control over the reaction conditions and product formation.

The pharmacokinetic properties of this compound are also under investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary data suggest that Methyl 5-(2 -oxo -1 ,3 - oxazolidin -4 - yl ) thiophene -2-carboxylate exhibits favorable pharmacokinetic characteristics, which could translate into better patient compliance and reduced dosing frequency.

The potential therapeutic applications of Methyl 5-(2-oxy-oxyzlidin-z-yI)-thiopbne-z-carbonylate are vast. Beyond its role in metabolic disorders, this compound has shown promise in preliminary studies related to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this molecule to interact with multiple targets suggests that it could be developed into a broad-spectrum therapeutic agent capable of addressing multiple aspects of these complex conditions.

In conclusion, Methyl 5-(z-oxy-oxyzlidine-z-yI)-thiopbne-z-carbonylate (CAS No. 2229328- 85- 0) represents an exciting development in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one hold great promise for improving patient outcomes.